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Compound of Interest

Compound Name:
Ethyl 2-amino-1H-pyrrole-3-

carboxylate

Cat. No.: B011761 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
amino-1H-pyrrole-3-carboxylate
This guide provides immediate and essential safety protocols, operational instructions, and

disposal plans for researchers, scientists, and drug development professionals handling Ethyl
2-amino-1H-pyrrole-3-carboxylate. Adherence to these procedures is critical for ensuring

laboratory safety and minimizing risks.

Chemical Identifier:

Name: Ethyl 2-amino-1H-pyrrole-3-carboxylate

CAS Number: 108290-86-4

Molecular Formula: C₇H₁₀N₂O₂

Hazard Identification and Personal Protective Equipment
(PPE)
Ethyl 2-amino-1H-pyrrole-3-carboxylate is classified with the following hazards:

Harmful if swallowed[1][2]
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Causes skin irritation[1][2]

Causes serious eye irritation[1][2]

May cause respiratory irritation[1][2]

To mitigate these risks, the following personal protective equipment is mandatory.

Protection Type Specific Equipment Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US)[1]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)
Inspect gloves before use[3]

Fire/flame resistant and

impervious clothing (e.g., lab

coat)

[1]

Respiratory Protection

Full-face respirator if exposure

limits are exceeded or irritation

is experienced

[1]

Operational Handling and Storage
Proper handling and storage are crucial to prevent exposure and maintain chemical integrity.

Handling Procedures:

Ensure adequate ventilation by working in a chemical fume hood or a well-ventilated area.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4]

Wear the specified personal protective equipment at all times.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]
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Storage Conditions:

Store in a well-ventilated place.[1]

Keep the container tightly closed.[1]

Store in a locked-up location.[1]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly reduce harm.

Emergency Situation Immediate Action

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. Seek medical help if the person

feels unwell.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of water. If

skin irritation occurs, get medical help.[1]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing.[1]

Ingestion Rinse mouth with water. Get medical help.[1]

Minor Spill

Alert people in the immediate area. Wear

appropriate PPE. Confine the spill and clean it

up with an appropriate absorbent material.

Collect the residue in a suitable container for

disposal.[5][6]

Major Spill

Evacuate the area and notify others. Turn off

ignition sources if the material is flammable.

Contact the environmental health and safety

office or emergency services.[5][6][7]
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Disposal Plan
Dispose of Ethyl 2-amino-1H-pyrrole-3-carboxylate and its container in accordance with all

applicable local, state, and federal regulations. The material should be sent to an appropriate

treatment and disposal facility.[1] Do not dispose of the chemical in the sink or trash.[5]

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and emergency response.
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Caption: Workflow for Handling Ethyl 2-amino-1H-pyrrole-3-carboxylate.
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Personal Exposure Chemical Spill

Emergency Occurs

Type of Exposure? Spill Size?

Skin Contact:
Remove contaminated clothing,

wash with water.

Skin

Eye Contact:
Rinse with water for 15 mins.

Eye

Inhalation:
Move to fresh air.

Inhalation

Ingestion:
Rinse mouth, get medical help.

Ingestion

Seek Medical Attention

Minor Spill:
Alert others, confine, and

clean with absorbent material.

Minor

Major Spill:
Evacuate area, notify EHS.

Major

Dispose of Contaminated Waste Properly

Click to download full resolution via product page

Caption: Emergency Response Plan for Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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